![molecular formula C12H15N5O3 B2995602 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide CAS No. 1795497-86-7](/img/structure/B2995602.png)
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide
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Overview
Description
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide, also known as A-967079, is a selective antagonist for the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli including heat, capsaicin, and protons. It is involved in the transmission of pain signals and has been identified as a potential target for pain management.
Mechanism of Action
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide selectively blocks the TRPV1 ion channel, which is involved in the transmission of pain signals. By blocking this channel, this compound reduces the transmission of pain signals, leading to a reduction in pain.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. It has also been investigated for its potential in treating other conditions such as anxiety and depression. This compound has been shown to have a good safety profile with no significant side effects observed in preclinical studies.
Advantages and Limitations for Lab Experiments
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide is a selective antagonist for the TRPV1 ion channel, which makes it a valuable tool for studying the role of this channel in pain transmission. However, as with any experimental tool, there are limitations to its use. This compound is not effective in all models of pain, and its effectiveness may vary depending on the specific type of pain being studied.
Future Directions
There are several potential future directions for research on 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the investigation of the role of TRPV1 in other conditions such as anxiety and depression. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Synthesis Methods
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the protection of a pyridine ring, followed by the introduction of an amine and a cyano group. Nitration of the pyridine ring followed by deprotection of the amine and cyano groups yields the final product.
Scientific Research Applications
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide has been extensively studied in preclinical models as a potential treatment for pain. It has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. This compound has also been investigated for its potential in treating other conditions such as anxiety and depression.
properties
IUPAC Name |
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3/c1-12(2,3)9(5-13)16-11(18)8-4-7(17(19)20)6-15-10(8)14/h4,6,9H,1-3H3,(H2,14,15)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUQHTBUGDQMOCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C#N)NC(=O)C1=C(N=CC(=C1)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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